6-(Bromomethyl)-5-oxaspiro[2.4]heptane

• Molecular Formula: C7H11BrO
• Molecular Weight: 191.07 g/mol
• SMILES: C1CC12CC(OC2)CBr
• InChI: InChI=1S/C7H11BrO/c8-4-6-3-7(1-2-7)5-9-6/h6H,1-5H2
• InChIKey: RAXBGTDENTYRQH-UHFFFAOYSA-N

6-(Bromomethyl)-5-oxaspiro[2.4]heptane – A Strategic Oxa-Spirocyclic Building Block for Medicinal Chemistry and Fragment Libraries

6-(Bromomethyl)-5-oxaspiro[2.4]heptane (CAS 2059942-20-8) is a saturated spirocyclic compound belonging to the emerging class of oxa-spirocycles, where an oxygen atom is incorporated into the [2.4]-spiro framework [1]. It features a reactive bromomethyl handle at the 6-position, enabling rapid diversification via nucleophilic substitution or cross-coupling. Its core skeleton is a key intermediate in leukotriene antagonist synthesis [2]. With a molecular formula C₇H₁₁BrO and MW 191.07, this heterocyclic bromide presents distinct physicochemical advantages over its all-carbon spiro counterparts, including dramatically enhanced aqueous solubility and reduced lipophilicity [1].

1

Oxa-spirocyclic core modulates solubility and lipophilicity for fragment and lead optimisation

2

Bromomethyl handle enables rapid nucleophilic diversification or cross-coupling

3

Key intermediate for leukotriene antagonist synthetic routes (patent context)

• [1] Grygorenko, O. O.; Volochnyuk, D. M.; et al. Oxa-spirocycles: synthesis, properties and applications. Chem. Sci. 2021, 12, 14027-14043. DOI: 10.1039/d1sc03615g. View Source
• [2] Lonza Ltd. Process and intermediate products for the production of 5-oxaspiro[2.4]heptan-6-one. US Patent 5,486,622, 1996. View Source

Why Generic Substitution Fails for 6-(Bromomethyl)-5-oxaspiro[2.4]heptane in Discovery Programs

Attempts to replace 6-(Bromomethyl)-5-oxaspiro[2.4]heptane with a carbocyclic analog such as 6-(Bromomethyl)spiro[2.4]heptane (CAS 2402829-37-0) overlook the profound impact of the ring oxygen on aqueous solubility (up to 40-fold) and lipophilicity (ΔlogD ca. 1 unit) as documented across the oxa-spirocycle series [1]. Similarly, substituting the bromomethyl group with a chloromethyl or iodomethyl variant alters both reactivity and downstream coupling efficiency, with bromomethyl spiro compounds exhibiting markedly higher elimination reactivity than their chloromethyl counterparts [2]. Even the regioisomer 1-(bromomethyl)-5-oxaspiro[2.4]heptane introduces a different steric and electronic environment at the reactive centre, compromising reaction predictability and yield. The quantitative evidence below substantiates why procurement and synthetic planning must target this precise compound rather than a generic alternative.

Carbocyclic spiro[2.4]heptane analog lacks ring oxygen, altering solubility and logD profile; may not reproduce oxa-spiro behaviour.

Chloromethyl congener shows lower leaving-group reactivity; coupling efficiency and reaction kinetics may shift.

Regioisomeric 1-(bromomethyl)-5-oxaspiro[2.4]heptane changes steric/electronic environment; reaction predictability may differ.

• [1] Grygorenko, O. O.; Volochnyuk, D. M.; et al. Oxa-spirocycles: synthesis, properties and applications. Chem. Sci. 2021, 12, 14027-14043. View Source
• [2] Isobe, N.; Nishikubo, T.; Tagoshi, H.; Endo, T. A convenient synthesis of functional monomers: Unsaturated spiroorthoesters using phase transfer catalysis. Makromol. Chem. 1988, 189, 287-292. View Source

6-(Bromomethyl)-5-oxaspiro[2.4]heptane – Product-Specific Quantitative Evidence for Differentiated Procurement

Aqueous Solubility Advantage: Oxa-Spirocycle vs. Carbocyclic Spirocycle Direct Pair Comparison

Incorporation of an oxygen atom into the spirocyclic core dramatically increases aqueous solubility. In a direct pair comparison (spirocycle 66 vs. oxa-spirocycle 67), the oxa-analogue achieved ~40-fold higher solubility (9 μM vs. 360 μM). Across multiple matched pairs, oxa-spirocycles consistently delivered solubility gains of 2–40× [1]. When selecting 6-(Bromomethyl)-5-oxaspiro[2.4]heptane over its carbocyclic counterpart 6-(Bromomethyl)spiro[2.4]heptane (CAS 2402829-37-0), the user secures a solubility advantage that directly improves compound handling, assay reproducibility, and developability.

Solubility gain

Class-level

~40-fold higher solubility vs carbocyclic analog (9 vs 360 μM)

Reported solubility context; supports oxa-spirocycle selection over carbocyclic analog.

Matched-pair comparison; thermodynamic solubility assay.

Evidence Dimension	Aqueous solubility (thermodynamic)
Target Compound Data	Inferred: Oxa-spirocycle analog (67): 360 μM [1]
Comparator Or Baseline	Carbocyclic spirocycle analog (66): 9 μM [1]
Quantified Difference	40-fold higher solubility for the oxa-analogue; ΔlogD₇.₄ ≈ 1 unit lower lipophilicity for oxa-spirocycles [1]
Conditions	Thermodynamic solubility assay; matched molecular pair of spiro[2.4] core compounds [1]

Why This Matters

For procurement in drug discovery, selecting the oxa-spirocyclic bromomethyl building block over its all-carbon analog pre-emptively mitigates solubility-driven attrition risks, reducing the need for post-hoc formulation rescue.

• [1] Grygorenko, O. O.; Volochnyuk, D. M.; et al. Oxa-spirocycles: synthesis, properties and applications. Chem. Sci. 2021, 12, 14027-14043. View Source

Lipophilicity Reduction: ΔlogD₇.₄ ~1 Unit Lower Than Carbocyclic Spirocycles

Systematic measurement showed that oxa-spirocycles reduce logD₇.₄ by approximately 1 log unit relative to their carbocyclic parent spirocycles [1]. For procurement, this means 6-(Bromomethyl)-5-oxaspiro[2.4]heptane offers a built-in lipophilicity advantage over 6-(Bromomethyl)spiro[2.4]heptane, predicting superior permeability-lipophilicity balance and lower non-specific protein binding.

Lipophilicity shift

Class-level

ΔlogD₇.₄ ≈ −1 vs carbocyclic spirocycle

Reported lipophilicity context; may support permeability-lipophilicity balance review.

Shake-flask measurement on matched pairs.

Evidence Dimension	Lipophilicity (logD₇.₄)
Target Compound Data	Inferred: ΔlogD₇.₄ ≈ -1 vs. carbocyclic comparator [1]
Comparator Or Baseline	Carbocyclic spiro[2.4]heptane analog
Quantified Difference	ΔlogD₇.₄ ≈ -1 (oxa-spirocycle more hydrophilic) [1]
Conditions	Shake-flask logD₇.₄ measurement on matched spirocyclic pairs [1]

Why This Matters

A 1-log reduction in logD is a meaningful margin in lead optimisation; procuring the oxa-analogue from the outset prevents a retroactive fight against rising lipophilicity in the series.

• [1] Grygorenko, O. O.; Volochnyuk, D. M.; et al. Oxa-spirocycles: synthesis, properties and applications. Chem. Sci. 2021, 12, 14027-14043. View Source

Bromomethyl vs. Chloromethyl Leaving-Group Reactivity: Superior Elimination Kinetics

In the elimination reaction of halomethylated spiroorthoesters to unsaturated spiroorthoesters, bromomethyl derivatives exhibited significantly higher reactivity than chloromethyl analogs under identical conditions (t-BuOK, toluene or diglyme, phase-transfer catalysis) [1]. This kinetic advantage translates directly to faster and higher-yielding downstream functionalization of 6-(Bromomethyl)-5-oxaspiro[2.4]heptane compared to its hypothetical chloromethyl congener, reducing reaction times and improving step efficiency.

Leaving-group reactivity

Class-level

Bromomethyl: higher reactivity Chloromethyl: lower reactivity

Reported leaving-group reactivity context; supports synthetic route planning.

Base-mediated elimination; qualitative comparison.

Evidence Dimension	Reactivity in base-mediated elimination
Target Compound Data	Bromomethyl spiroorthoesters: higher reactivity (qualitative; complete conversion under standard conditions) [1]
Comparator Or Baseline	Chloromethyl spiroorthoesters: lower reactivity under equal conditions [1]
Quantified Difference	Not quantified in rate constants; explicitly stated as 'higher reactivity' [1]
Conditions	t-BuOK or KOH, toluene or diglyme, phase-transfer catalyst (TBAB); 1988 study [1]

Why This Matters

For procurement decisions in synthesis-heavy programmes, the bromomethyl group's superior leaving-group ability reduces reaction duration and by-product formation, directly lowering the cost-per-successful-transformation.

• [1] Isobe, N.; Nishikubo, T.; Tagoshi, H.; Endo, T. A convenient synthesis of functional monomers: Unsaturated spiroorthoesters using phase transfer catalysis. Makromol. Chem. 1988, 189, 287-292. View Source

Certified Purity Benchmark: ≥97% GC Area % for Reproducible Fragment Elaboration

Commercial batches of 6-(Bromomethyl)-5-oxaspiro[2.4]heptane are supplied with a minimum purity of 97.0% by GC area %, with proton NMR confirming structural identity . This purity tier exceeds the 95% typical of many niche spirocyclic building blocks and ensures that subsequent reaction stoichiometry is accurate, minimising the need for re-purification after the first diversification step.

Purity benchmark

Supplier spec

≥97.0% GC area %

Reported purity specification; may support lot-to-lot reproducibility review.

Data to verify against COA.

Evidence Dimension	Purity (GC area %)
Target Compound Data	≥97.0% GC
Comparator Or Baseline	Common spirocyclic bromide building blocks typically offered at 95% purity
Quantified Difference	+2 percentage points minimum vs. 95% standard grade; translates to ≤3% vs. ≤5% total impurities
Conditions	GC-FID area % specification per supplier certificate of analysis

Why This Matters

A 2% purity differential is operationally meaningful in multistep synthesis: it reduces the cumulative impurity burden and averts the propagation of unidentified impurities into advanced intermediates.

6-(Bromomethyl)-5-oxaspiro[2.4]heptane – Best-Fit Research and Industrial Application Scenarios

Leukotriene Antagonist Intermediate: A Validated Synthetic Entry Point

The 5-oxaspiro[2.4]heptane scaffold is a recognised intermediate for leukotriene antagonists, as established in Lonza's patent [1]. 6-(Bromomethyl)-5-oxaspiro[2.4]heptane serves as the bromomethyl precursor that can be cyclised to the core 5-oxaspiro[2.4]heptan-6-one or further elaborated into patent-protected leukotriene antagonist series. Procurement of this compound enables direct entry into a validated medicinal chemistry route.

Oxa-Spirocyclic Fragment Library Construction with Built-In Solubility

Building block suppliers and fragment library designers benefit from the intrinsic solubility advantage of the oxa-spirocyclic core (up to 40× vs. carbocyclic spirocycles) [1]. Incorporating 6-(Bromomethyl)-5-oxaspiro[2.4]heptane into a fragment collection yields entries that remain soluble at screening concentrations, reducing false negatives from compound precipitation.

Diversification via Nucleophilic Displacement of the Bromomethyl Handle

The bromomethyl group's high leaving-group reactivity, superior to chloromethyl analogs [1], makes this compound ideal for parallel library synthesis. Amine, thiol, and alkoxide nucleophiles displace the bromide efficiently, generating diverse spirocyclic scaffolds for structure–activity relationship exploration in a single step.

Physicochemical Comparator in Matched Molecular Pair Studies

When paired with its carbocyclic analog 6-(Bromomethyl)spiro[2.4]heptane, this oxa-spirocycle enables clean matched-pair analysis to deconvolute the contribution of the ring oxygen to solubility, lipophilicity, and metabolic stability. The documented ΔlogD₇.₄ of ~1 unit [1] provides a quantitative benchmark for computational model training and property-based design.

Application

Selection Property

Validation Focus

Leukotriene antagonist intermediate

Patent-established synthetic route entry

Route reproducibility and intermediate purity

Fragment library construction

Oxa-spirocyclic core with reported solubility profile

Solubility at screening concentrations to reduce false negatives

Parallel library synthesis

Bromomethyl handle reactivity

Displacement efficiency and product diversity

Matched molecular pair analysis

Oxa- vs carbocyclic spirocycle comparator

Quantitative logD and solubility benchmarks

• [1] Lonza Ltd. Process and intermediate products for the production of 5-oxaspiro[2.4]heptan-6-one. US Patent 5,486,622, 1996. View Source
• [2] Grygorenko, O. O.; Volochnyuk, D. M.; et al. Oxa-spirocycles: synthesis, properties and applications. Chem. Sci. 2021, 12, 14027-14043. View Source
• [3] Isobe, N.; Nishikubo, T.; Tagoshi, H.; Endo, T. A convenient synthesis of functional monomers: Unsaturated spiroorthoesters using phase transfer catalysis. Makromol. Chem. 1988, 189, 287-292. View Source